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Compound of Interest

Compound Name: N-t-Boc-1-adamantylamine-d15

Cat. No.: B1151942

For researchers, scientists, and professionals in drug development, the selection of a suitable
internal standard is a critical step to ensure the accuracy and reliability of quantitative analytical
methods. This guide provides a comparative overview of N-t-Boc-1-adamantylamine-d15, a
deuterated reference material, against its non-deuterated analog and the parent compound, 1-
adamantylamine. This comparison is designed to assist in making an informed decision for its
application in various research and development settings.

Product Specifications

The following table summarizes the key specifications for N-t-Boc-1-adamantylamine-d15 and
related compounds based on available data from various suppliers. It is important to note that
specific values for purity and isotopic enrichment should be confirmed by consulting the
Certificate of Analysis (CoA) from the respective supplier.
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Specification

N-t-Boc-1-
adamantylamine-
d15

N-t-Boc-1-
adamantylamine
(non-deuterated)

1-Adamantylamine

Chemical Formula

C1s5H10D15NO2

C1s5H25NO2

C1oH17N

Molecular Weight 266.46 g/mol [1][2] 251.36 g/mol [3] 151.25 g/mol [4][5]
Not consistently
CAS Number _ 151476-40-3[1][3] 768-94-5[4][5]
available
) ) -~ White to off-white
Appearance White Solid[2] Not specified ) )
crystalline solid
Purity CoA required CoA required 97% or >99%][4][5]

Isotopic Enrichment

CoA required

Not applicable

Not applicable

Storage Conditions 2-8°C Refrigerator[2] Not specified Room temperature
Melting Point Not specified Not specified 206-208 °C[4]
Soluble in 1 M HCI
- - - (5%), polar solvents;
Solubility Not specified Not specified ]
less soluble in non-
polar solvents.
Key Applications

N-t-Boc-1-adamantylamine-d15 serves as an intermediate in the preparation of isotopically

labeled Amantadine.[2] In analytical chemistry, it is primarily used as an internal standard for

the quantification of N-t-Boc-1-adamantylamine or related compounds by techniques such as

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS). The stable isotope label allows for differentiation from the non-labeled

analyte, enabling precise and accurate measurement.

Experimental Protocols

While specific experimental protocols are proprietary to the manufacturers, the following are

general methodologies used for the quality control of reference materials like N-t-Boc-1-

adamantylamine-d15.
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Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

Principle: This technique separates components in a mixture based on their differential
distribution between a stationary phase (e.g., a C18 column) and a mobile phase. The purity
is determined by comparing the peak area of the main component to the total area of all
peaks detected.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.
Methodology:

o A calibrated solution of the reference material is prepared in a suitable solvent (e.g.,
acetonitrile or methanol).

o The solution is injected into the HPLC system.

o A gradient or isocratic elution method is employed to separate the main compound from
any impurities.

o The chromatogram is recorded, and the area of each peak is integrated.

o The chemical purity is calculated as the percentage of the main peak area relative to the
sum of all peak areas.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio of ions. For a deuterated
compound, the mass spectrum will show a characteristic isotopic distribution pattern. The
isotopic enrichment is determined by comparing the intensity of the ion corresponding to the
deuterated molecule with the intensities of ions corresponding to the non-deuterated and
partially deuterated molecules.

Instrumentation: A high-resolution mass spectrometer (e.g., a time-of-flight or quadrupole
mass spectrometer) is used.
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o Methodology:

o The sample is introduced into the mass spectrometer, typically after ionization (e.g., by
electrospray ionization or electron ionization).

o The mass spectrum is acquired over a relevant mass range.
o The relative abundances of the different isotopic peaks are measured.
o The isotopic enrichment is calculated based on the measured ion intensities.

Workflow and Relationships

The selection and application of a deuterated reference material follow a logical workflow and
are based on the relationship between the analyte and the internal standard.
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Workflow for Reference Material Selection.
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Analyte-Standard Relationship in Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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